Cas no 421554-77-0 (4-2-(2-aminophenyl)ethynylbenzoic acid)

• Product Name: 4-2-(2-aminophenyl)ethynylbenzoic acid
• CAS No: 421554-77-0
• MF: C₁₅H₁₁NO₂
• MW: 237.253343820572
• CID: 5239677
• PubChem ID: 66634506
• Update Time: 2025-06-11

4-2-(2-aminophenyl)ethynylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[2-(2-aminophenyl)ethynyl]-
• 4-2-(2-aminophenyl)ethynylbenzoic acid

• Inchi： 1S/C15H11NO2/c16-14-4-2-1-3-12(14)8-5-11-6-9-13(10-7-11)15(17)18/h1-4,6-7,9-10H,16H2,(H,17,18)
• InChI Key： STYRNOWFIYDESC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C#CC2=CC=CC=C2N)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-2-(2-aminophenyl)ethynylbenzoic acid

Introduction to 4-2-(2-Aminophenyl)ethynylbenzoic Acid (CAS No. 421554-77-0)

4-2-(2-Aminophenyl)ethynylbenzoic acid (CAS No. 421554-77-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, also known as 4-(2-(2-Aminophenyl)ethynyl)benzoic acid, is characterized by its unique structural features, which include an aromatic ring, an ethynyl group, and an amino group. These functional groups endow the molecule with a range of chemical and biological properties that make it a valuable candidate for various applications.

The synthesis of 4-2-(2-Aminophenyl)ethynylbenzoic acid typically involves the coupling of 4-ethynylbenzoic acid with 2-aminophenylacetylene using a palladium-catalyzed Sonogashira reaction. This reaction is well-documented in the literature and is known for its high yield and selectivity. The resulting compound can be further modified through various functional group transformations to tailor its properties for specific applications.

In the realm of medicinal chemistry, 4-2-(2-Aminophenyl)ethynylbenzoic acid has shown promise as a scaffold for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of various enzymes and receptors, including those involved in cancer and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities by targeting specific signaling pathways.

The biological activity of 4-2-(2-Aminophenyl)ethynylbenzoic acid is attributed to its ability to interact with key cellular targets. The amino group can form hydrogen bonds with protein residues, while the aromatic and ethynyl groups provide hydrophobic interactions that enhance binding affinity. This dual functionality makes the compound a promising lead for drug discovery efforts.

Beyond its medicinal applications, 4-2-(2-Aminophenyl)ethynylbenzoic acid has also found use in materials science. Its conjugated structure and functional groups make it suitable for the fabrication of organic electronic materials, such as organic field-effect transistors (OFETs) and organic photovoltaics (OPVs). Research in this area has shown that derivatives of this compound can improve the performance of these devices by enhancing charge transport properties and stability.

The physical properties of 4-2-(2-Aminophenyl)ethynylbenzoic acid, such as its solubility, melting point, and thermal stability, are crucial for its practical applications. These properties can be fine-tuned through chemical modifications, allowing researchers to optimize the compound for specific uses. For example, introducing substituents on the aromatic rings or modifying the ethynyl group can alter the solubility and electronic properties of the molecule.

In conclusion, 4-2-(2-Aminophenyl)ethynylbenzoic acid (CAS No. 421554-77-0) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and versatile chemical properties make it an attractive candidate for further research and development. As new studies continue to uncover its full range of applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.